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E235 Steel: A Comprehensive Technical Guide
An In-depth Analysis of Chemical Composition, Mechanical Properties, and Quality Control

Protocols for Non-Alloy Quality Steel E235 (1.0308).

This technical guide provides a detailed overview of the non-alloy quality steel grade E235
(material number 1.0308), a widely utilized material in mechanical and general engineering

applications, particularly for welded and seamless tubes.[1] Intended for researchers,

scientists, and professionals in drug development who may utilize this material in equipment

and infrastructure, this document outlines its chemical composition, mechanical and physical

properties, and the standardized experimental protocols for its characterization.

Chemical Composition
The chemical composition of E235 steel is a critical determinant of its mechanical properties

and performance. It is primarily a carbon-manganese steel with controlled levels of silicon,

phosphorus, and sulfur to ensure good weldability and formability. The composition is governed

by standards such as EN 10305-1.[2][3]

The table below summarizes the specified chemical composition limits for E235 steel.
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Element Symbol
Maximum Content (% by
mass)

Carbon C 0.17

Silicon Si 0.35

Manganese Mn 1.20

Phosphorus P 0.025

Sulfur S 0.025

Table 1: Chemical Composition of E235 Steel according to EN 10305-1.[3]

Mechanical Properties
The mechanical properties of E235 steel are significantly influenced by its delivery condition,

which results from different heat treatment and processing methods. Common delivery

conditions include As-Welded (+CR1), Annealed (+A), Normalized (+N), Cold Drawn/Hard (+C),

and Cold Drawn/Soft (+LC).

The following table presents the mechanical properties of E235 steel in various delivery

conditions as specified in EN 10305-1.

Delivery
Condition

Symbol
Tensile
Strength (Rm)
[MPa]

Yield Strength
(ReH) [MPa]

Elongation (A)
[%]

As-Welded +CR1 340 - 480 - -

Annealed +A 315 min - 25 min

Normalized +N 340 - 480 235 min 25 min

Cold Drawn/Hard +C 480 min 384 min 6 min

Cold Drawn/Soft +LC 420 min 294 min 10 min

Table 2: Mechanical Properties of E235 Steel in Different Delivery Conditions.[4]

E235 Steel - Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1663354?utm_src=pdf-body
https://www.chinastainless-steel.com/info/en10305-1-e235-carbon-steel-seamless-cold-draw-103126592.html
https://www.benchchem.com/product/b1663354?utm_src=pdf-body
https://www.benchchem.com/product/b1663354?utm_src=pdf-body
https://www.benchchem.com/product/b1663354?utm_src=pdf-body
https://theptangiabao.com/en/product/rectangular-steel-tube-e235-en-10305-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Properties
The physical properties of E235 steel are essential for engineering design and performance

analysis. These properties are generally consistent for low-carbon steels.

Property Value Unit

Density 7.9 g/cm³

Young's Modulus (Modulus of

Elasticity)
190 GPa

Poisson's Ratio 0.29 -

Thermal Conductivity 51 W/m·K

Coefficient of Thermal

Expansion
12 µm/m·K

Specific Heat Capacity 470 J/kg·K

Table 3: Physical Properties of E235 Steel.[5]

Experimental Protocols
Accurate characterization of E235 steel relies on standardized experimental protocols. The

following sections detail the methodologies for determining its chemical composition and

mechanical properties.

Chemical Analysis: Optical Emission Spectrometry
(OES)
Optical Emission Spectrometry is a standard and rapid method for determining the elemental

composition of metallic materials.

Methodology:

Sample Preparation: A representative sample is taken from the E235 steel product. The

surface of the sample is ground flat and cleaned to remove any contaminants or surface
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irregularities that could interfere with the analysis.

Excitation: The prepared sample is placed in the OES instrument. An electric spark is

generated between an electrode and the sample surface, creating a high-temperature

plasma. This plasma excites the atoms within the sample, causing them to emit light at

characteristic wavelengths for each element.

Light Dispersion and Detection: The emitted light is passed through a diffraction grating,

which separates the light into its constituent wavelengths, creating a spectrum. A series of

detectors, such as photomultiplier tubes or charge-coupled devices, are positioned to

measure the intensity of the light at specific wavelengths corresponding to the elements of

interest.

Data Analysis: The intensity of the emitted light for each element is proportional to its

concentration in the sample. The instrument's software compares the measured intensities to

those of certified reference materials with known compositions to provide a quantitative

analysis of the sample's chemical makeup.

Mechanical Testing: Tensile Test (ISO 6892-1)
The tensile test is performed to determine key mechanical properties such as tensile strength,

yield strength, and elongation. The procedure for metallic materials is detailed in the ISO 6892-

1 standard.[6]

Methodology:

Test Piece Preparation: For tubular products, a test piece is typically prepared by taking a

full-tube section or by machining a strip from the tube wall. The dimensions of the test piece,

including the gauge length, are precisely measured and recorded. The edges of machined

samples must be free from work-hardening effects.[7][8]

Test Setup: The test piece is securely mounted in the grips of a universal testing machine. An

extensometer is attached to the gauge length of the specimen to accurately measure the

elongation during the test.

Test Execution: A uniaxial tensile load is applied to the test piece at a controlled rate. The

load and the corresponding extension are continuously recorded throughout the test until the
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specimen fractures.

Data Analysis:

Yield Strength (ReH): The stress at which a distinct increase in strain occurs with little or

no increase in stress.

Tensile Strength (Rm): The maximum stress the material can withstand before fracture.

Elongation (A): The percentage increase in the original gauge length after fracture. This is

determined by fitting the fractured ends of the test piece back together and measuring the

final gauge length.

Quality Control Workflow
A robust quality control workflow is essential in the manufacturing of E235 steel products to

ensure they meet the required specifications and performance standards. The following

diagram illustrates a typical quality control process for steel tube manufacturing.
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Quality control workflow for E235 steel tube manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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